molecular formula C25H30BrP B8562116 (5-Methylhexyl)(triphenyl)phosphanium bromide CAS No. 91708-62-2

(5-Methylhexyl)(triphenyl)phosphanium bromide

Cat. No.: B8562116
CAS No.: 91708-62-2
M. Wt: 441.4 g/mol
InChI Key: ISSXZJQNELMJAX-UHFFFAOYSA-M
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Description

(5-Methylhexyl)(triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C25H30BrP and its molecular weight is 441.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

91708-62-2

Molecular Formula

C25H30BrP

Molecular Weight

441.4 g/mol

IUPAC Name

5-methylhexyl(triphenyl)phosphanium;bromide

InChI

InChI=1S/C25H30P.BrH/c1-22(2)14-12-13-21-26(23-15-6-3-7-16-23,24-17-8-4-9-18-24)25-19-10-5-11-20-25;/h3-11,15-20,22H,12-14,21H2,1-2H3;1H/q+1;/p-1

InChI Key

ISSXZJQNELMJAX-UHFFFAOYSA-M

Canonical SMILES

CC(C)CCCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 25 (2.30 g; 12.8 mmol) and triphenylphosphine (3.70 g; 14.1 mmol) was refluxed in toluene (12 mL) for 20 h. Then solvent was removed and the resulting crystal was washed with toluene (3 mL) and diethyl ether (3 mL) to give 4.57 g (10.4 mmol; 81% yield) of 10. m.p. 227-228° C.; 1H NMR (500 MHz, CD3CN) δ 0.82 (6H, d, J=6.6 Hz), 1.16 (2H, m), 1.42-1.52 (3H, m), 1.59 (2H, m), 3.30 (2H, m), 7.72 (12H, m), 7.85 (3H, m); 13C NMR (125 MHz, CD3CN) δ 22.7, 23.2, 28.4, 28.8, 28.9, 38.6, 131.2, 131.3, 134.7, 134.7, 136.0.
Name
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Name
Yield
81%

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